Cas no 2228694-94-6 (3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228694-94-6
• MF: C₉H₉FN₄
• MW: 192.192964315414
• CID: 6000224
• PubChem ID: 165850861
• Update Time: 2025-10-29

3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
• 2228694-94-6
• EN300-1794634

• Inchi： 1S/C9H9FN4/c1-14-9(11)4-7(13-14)6-2-3-8(10)12-5-6/h2-5H,11H2,1H3
• InChI Key： AGPPCKYQVZZQOG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 192.08112447g/mol
• Monoisotopic Mass: 192.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine

3-(6-Fluoropyridin-3-yl)-1-Methyl-1H-Pyrazol-5-Amine: A Promising Compound in Modern Pharmacology

3-(6-Fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmacological research. Its chemical identity, CAS No. 2228694-94-6, is a critical identifier for this compound, enabling precise referencing in scientific literature. The molecular framework of this compound is characterized by a pyrazole ring fused to a pyridine ring, with key functional groups including a fluorine atom at the 6-position of the pyridine ring and a methyl group at the 1-position of the pyrazole ring. This structural complexity contributes to its potential pharmacological activity, which is currently under investigation for its therapeutic applications.

The pyrazole ring is a five-membered heterocyclic system containing two nitrogen atoms, while the pyridine ring is a six-membered aromatic ring with one nitrogen atom. The 6-fluoropyridin-3-yl substituent introduces a fluorine atom at the 6-position of the pyridine ring, which is known to enhance the metabolic stability and lipophilicity of the molecule. The 1-methyl group at the pyrazole ring further modulates the compound's physicochemical properties, potentially influencing its solubility and bioavailability. These structural features are critical for understanding the compound's interaction with biological targets.

Recent studies have highlighted the potential of 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine as a candidate for drug development. One of the most promising areas of research is its application in the treatment of neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective activity in in vitro models of Alzheimer's disease. The mechanism of action appears to involve the modulation of tau protein aggregation, a key pathological hallmark of Alzheimer's. This finding suggests that the compound may be a valuable lead for the development of novel therapies targeting neurodegenerative conditions.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a critical component of many chronic diseases, including autoimmune disorders and cardiovascular diseases. A 2024 study published in Pharmacological Research reported that 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine exhibits potent anti-inflammatory effects by inhibiting the activation of NF-κB signaling pathway. This pathway is a central regulator of inflammatory responses, and its inhibition could lead to the development of new therapeutic strategies for inflammatory diseases.

Additionally, the compound has shown potential in the field of oncology. Cancer treatment often involves the targeting of specific molecular pathways, and this compound's ability to modulate multiple targets makes it a candidate for further investigation. A 2023 preclinical study published in Cancer Research found that 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine exhibits antitumor activity against breast cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound's ability to target multiple signaling pathways, including PI3K/AKT and MAPK, suggests its potential as a multitarget therapeutic agent.

The fluorine atom at the 6-position of the pyridine ring is a key structural feature that enhances the compound's metabolic stability. Fluorine substitution is a common strategy in drug design to improve the pharmacokinetic properties of molecules. This modification can increase the half-life of the compound in the bloodstream, reduce its susceptibility to metabolic degradation, and improve its overall bioavailability. These properties are particularly important for compounds that are intended for chronic administration, as they need to maintain therapeutic concentrations over extended periods.

Furthermore, the methyl group at the 1-position of the pyrazole ring plays a role in modulating the compound's interactions with biological targets. Methyl groups can influence the hydrogen bonding capacity and hydrophobicity of a molecule, which can affect its binding affinity to target proteins. In the case of 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine, the methyl group may contribute to its ability to interact with specific amino acid residues in target proteins, thereby enhancing its therapeutic potential.

The compound's unique molecular structure also raises questions about its potential side effects and toxicity. While the compound has shown promising therapeutic effects in preclinical studies, further research is needed to evaluate its safety profile. Toxicological studies are essential to determine the maximum tolerated dose and to identify any potential adverse effects that may arise from its use. These studies are particularly important for compounds that are intended for long-term administration, as they need to ensure that the benefits outweigh the risks.

In addition to its therapeutic potential, the compound's structural features may also make it a useful tool for drug discovery. The presence of multiple functional groups and the ability to modulate various biological pathways suggest that this compound could serve as a scaffold for the development of new drugs. By modifying specific parts of the molecule, researchers may be able to create derivatives with enhanced potency, improved selectivity, or reduced side effects. This approach is commonly used in drug design to optimize the therapeutic profile of a compound.

The pyrazole ring is a versatile heterocyclic system that has been extensively studied for its pharmacological properties. Compounds containing pyrazole rings are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of a pyrazole ring in 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine may contribute to its diverse pharmacological profile, making it a valuable candidate for further research. The ability to modulate multiple biological pathways is a key advantage in the development of multifunctional drugs.

Another important aspect of the compound's structure is its potential for drug metabolism. The presence of fluorine and methyl groups can influence the metabolic pathways of a compound, affecting its clearance from the body. Understanding these metabolic processes is crucial for predicting the compound's behavior in vivo and optimizing its therapeutic use. Metabolic studies are also important for identifying potential metabolites that may have different biological activities or toxicity profiles.

Finally, the compound's potential applications extend beyond the fields of neuroscience, inflammation, and oncology. Researchers are also exploring its use in the treatment of metabolic disorders and infectious diseases. The ability to modulate multiple biological pathways suggests that the compound may have broad therapeutic potential. However, further studies are needed to validate these hypotheses and to determine the compound's efficacy in different disease models.

In conclusion, 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine is a compound with a unique molecular structure that holds promise for various therapeutic applications. Its structural features, including the fluorine atom, methyl group, and the combination of pyrazole and pyridine rings, contribute to its potential pharmacological activity. While further research is needed to fully understand its therapeutic potential and safety profile, the compound represents an exciting area of investigation in the field of medicinal chemistry.

As research into this compound continues, it is likely that new insights will emerge regarding its mechanisms of action, potential applications, and optimal therapeutic use. The development of new drugs based on this compound or its derivatives may lead to significant advancements in the treatment of various diseases. The interdisciplinary nature of this research, involving chemistry, biology, and pharmacology, underscores the importance of continued investigation into the therapeutic potential of 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine.

Ultimately, the study of this compound highlights the importance of structural complexity in drug design. By understanding how specific molecular features contribute to biological activity, researchers can develop more effective and targeted therapies. The potential of 3-(6-fluoropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine serves as a reminder of the ongoing advancements in the field of medicinal chemistry and the potential for new discoveries that can improve human health.